Ethyl 5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C10H15N3O2/c1-3-15-10(14)8-6-11-13-5-4-7(2)12-9(8)13/h6-7,12H,3-5H2,1-2H3
• InChI Key: LYUNDNQGNKVLCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2NC(CCN2N=C1)C
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• CAS No.: 1699153-63-3

Description

Ethyl 5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a pyrazolopyrimidine derivative that has shown promising results in various studies.

Scientific Research Applications

Fluorescent Molecule Synthesis

The synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine derivatives has revealed that these compounds can act as novel fluorescent molecules. Their unique reactivity and structural features allow them to possess many binding sites, resulting in stronger fluorescence intensity compared to their methyl analogues. This property makes them attractive candidates for use as fluorophores in various scientific and diagnostic applications (Yan‐Chao Wu et al., 2006).

Synthesis of Fused Polyheterocyclic Systems

Ethyl 5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate serves as a precursor in the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems. These compounds exhibit good synthons for other pyridothienopyrimidines and pyridothienopyrimidobenzimidazoles, as well as for related fused polyheterocyclic systems, demonstrating the compound's versatility in creating structurally diverse and complex molecules (E. A. Bakhite et al., 2005).

Biological Activity

The compound and its derivatives have been explored for biological activities, including antimicrobial properties. For instance, derivatives synthesized from ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate showed excellent biocidal properties against a range of Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi. This indicates the potential of these compounds in developing new antimicrobial agents (M. Youssef et al., 2011).

Antioxidant and Antimicrobial Evaluation

Some newly synthesized pyrimidine derivatives from this compound have been evaluated for their antimicrobial and antioxidant activities. These compounds were found to have moderate to good activities, highlighting their potential in therapeutic applications (A. Farag et al., 2008).